Cas no 881041-58-3 (4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid)

• Product Name: 4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid
• CAS No: 881041-58-3
• MF: C₁₂H₁₂BrNO₄
• MW: 314.131982803345
• CID: 3056335
• Update Time: 2025-05-20

4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid

• Inchi： 1S/C12H12BrNO4/c1-3-18-11-9(17-2)5-7(13)6-4-8(12(15)16)14-10(6)11/h4-5,14H,3H2,1-2H3,(H,15,16)
• InChI Key： IOTCPFDSZUYCOT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2=C1C=C(C(=O)O)N2)OCC)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid

4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid (CAS No. 881041-58-3): A Comprehensive Overview

4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid (CAS No. 881041-58-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a building block in the synthesis of more complex molecules.

The molecular formula of 4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid is C₁₃H₁₂BrNO₄, and it has a molecular weight of 306.13 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its structural complexity, featuring a bromine atom, an ethoxy group, and a methoxy group, makes it an attractive candidate for various chemical transformations and biological studies.

In recent years, the study of indole derivatives has gained significant traction due to their diverse biological activities. Indoles are known to exhibit a wide range of pharmacological properties, including anti-inflammatory, antitumor, and neuroprotective effects. The presence of the bromine atom in 4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid adds an additional layer of complexity and reactivity, making it a valuable intermediate in the synthesis of novel compounds with enhanced biological activities.

CAS No. 881041-58-3 has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound can serve as a scaffold for the development of drugs targeting various diseases. For instance, studies have demonstrated that derivatives of 4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid exhibit potent anti-cancer activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its anti-cancer properties, 4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid has also shown promise in the treatment of neurodegenerative diseases. Indole derivatives have been reported to possess neuroprotective effects by modulating oxidative stress and inflammation. Recent studies have explored the ability of this compound to protect neuronal cells from oxidative damage and to inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

The synthetic versatility of CAS No. 881041-58-3 has also been leveraged in the development of new materials and catalysts. The presence of functional groups such as the carboxylic acid moiety allows for easy modification and functionalization, making it suitable for use in polymer science and materials chemistry. Additionally, the compound's stability under various reaction conditions makes it an ideal candidate for use in catalytic processes.

In the context of medicinal chemistry, the optimization of 4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid involves systematic structure-based design approaches. Researchers have employed computational methods such as molecular docking and molecular dynamics simulations to identify key interactions between this compound and its biological targets. These studies have provided valuable insights into the structure-function relationships that govern the biological activity of this indole derivative.

The safety profile of CAS No. 881041-58-3 is another critical aspect that has been extensively evaluated. Preclinical studies have demonstrated that this compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 4-Bromo-7-ethoxy-6-methoxy-1h-indole-2-carboxylic acid (CAS No. 881041-58-3) represents a promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and biological activities make it an attractive candidate for further exploration and development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.